molecular formula C12H17ClN2 B8373084 4,6-Dimethyltryptamine hydrochloride CAS No. 159730-15-1

4,6-Dimethyltryptamine hydrochloride

Cat. No.: B8373084
CAS No.: 159730-15-1
M. Wt: 224.73 g/mol
InChI Key: PLDIHCVJCXYXDC-UHFFFAOYSA-N
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Description

4,6-Dimethyltryptamine hydrochloride is a useful research compound. Its molecular formula is C12H17ClN2 and its molecular weight is 224.73 g/mol. The purity is usually 95%.
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Properties

CAS No.

159730-15-1

Molecular Formula

C12H17ClN2

Molecular Weight

224.73 g/mol

IUPAC Name

2-(4,6-dimethyl-1H-indol-3-yl)ethanamine;hydrochloride

InChI

InChI=1S/C12H16N2.ClH/c1-8-5-9(2)12-10(3-4-13)7-14-11(12)6-8;/h5-7,14H,3-4,13H2,1-2H3;1H

InChI Key

PLDIHCVJCXYXDC-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C2C(=C1)NC=C2CCN)C.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

4,6-Dimethyltryptamine hydrochloride was prepared (1.06 g) as described for 5-methyl-7-bromotryptamine hydrochloride in Example 4, except using 3,5-dimethylphenylhydrazine hydrochloride (7.65 g) as starting material. ##STR53##
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